Anastrozole-d3 Dimer Impurity
Anastrozole-d3 Dimer Impurity
Brand Name:
Vulcanchem
CAS No.:
1329809-14-4
VCID:
VC0137424
InChI:
InChI=1S/C30H31N9/c1-28(2,15-31)25-7-22(6-23(8-25)13-38-20-34-18-36-38)12-30(5,17-33)27-10-24(14-39-21-35-19-37-39)9-26(11-27)29(3,4)16-32/h6-11,18-21H,12-14H2,1-5H3/i5D3
SMILES:
CC(C)(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)CC(C)(C#N)C3=CC(=CC(=C3)C(C)(C)C#N)CN4C=NC=N4
Molecular Formula:
C30H31N9
Molecular Weight:
520.659
Anastrozole-d3 Dimer Impurity
CAS No.: 1329809-14-4
Cat. No.: VC0137424
Molecular Formula: C30H31N9
Molecular Weight: 520.659
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1329809-14-4 |
|---|---|
| Molecular Formula | C30H31N9 |
| Molecular Weight | 520.659 |
| IUPAC Name | 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-[[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]-3,3,3-trideuteriopropanenitrile |
| Standard InChI | InChI=1S/C30H31N9/c1-28(2,15-31)25-7-22(6-23(8-25)13-38-20-34-18-36-38)12-30(5,17-33)27-10-24(14-39-21-35-19-37-39)9-26(11-27)29(3,4)16-32/h6-11,18-21H,12-14H2,1-5H3/i5D3 |
| Standard InChI Key | XOBTYKNGXUMRQU-VPYROQPTSA-N |
| SMILES | CC(C)(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)CC(C)(C#N)C3=CC(=CC(=C3)C(C)(C)C#N)CN4C=NC=N4 |
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